Cas no 110128-59-1 (3,4-Isoquinolinediamine, 1-methoxy-)
110128-59-1 structure
Product Name:3,4-Isoquinolinediamine, 1-methoxy-
CAS No:110128-59-1
MF:C10H11N3O
MW:189.213841676712
CID:1196345
Update Time:2024-08-05
3,4-Isoquinolinediamine, 1-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 3,4-Isoquinolinediamine, 1-methoxy-
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- Inchi: 1S/C10H11N3O/c1-14-10-7-5-3-2-4-6(7)8(11)9(12)13-10/h2-5H,11H2,1H3,(H2,12,13)
- InChI Key: QFRWNOYGMFAQLX-UHFFFAOYSA-N
- SMILES: C1(OC)C2=C(C=CC=C2)C(N)=C(N)N=1
Computed Properties
- Exact Mass: 189.09033
Experimental Properties
- Density: 1.301±0.06 g/cm3(Predicted)
- Melting Point: 119-120 °C(Solv: ligroine (8032-32-4))
- Boiling Point: 422.0±40.0 °C(Predicted)
- PSA: 74.16
- pka: 3.67±0.50(Predicted)
3,4-Isoquinolinediamine, 1-methoxy- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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